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Compound of Interest

Compound Name: Sesamolinol

Cat. No.: B035582 Get Quote

Essential Guidance for Researchers and Drug Development Professionals on the Proper

Disposal of Sesamolinol

The responsible disposal of laboratory chemicals is paramount for ensuring personnel safety

and environmental protection. While a specific Safety Data Sheet (SDS) for sesamolinol is not

readily available, a cautious and informed approach to its disposal is necessary. This guide

provides procedural steps based on the chemical properties of sesamolinol, data from the

closely related compound sesamol, and established best practices for the management of

laboratory chemical waste, particularly phenolic compounds.

Sesamolinol, a lignan found in sesame seeds, is noted for its antioxidant properties.[1]

Although specific toxicity data for sesamolinol is limited, information on the related compound

sesamol indicates potential for adverse effects at high doses.[1] Therefore, handling

sesamolinol waste requires adherence to standard laboratory safety protocols.

Key Chemical and Physical Properties
A summary of the known properties of the related compound sesaminol provides a basis for

handling sesamolinol waste.
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Property Value

Molecular Formula C₂₀H₁₈O₇[1]

Molecular Weight 370.4 g/mol [1]

Physical State Solid[1]

Boiling Point 504.7±50.0 °C (Predicted)[1]

Density 1.456±0.06 g/cm³ (Predicted)[1]

pKa 9.69±0.20 (Predicted)[1]

Experimental Protocol for Proper Disposal
The following step-by-step procedure should be followed for the safe disposal of sesamolinol
and its contaminated materials. This protocol is based on general guidelines for the disposal of

phenolic and other laboratory chemical wastes.[1]

1. Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling sesamolinol waste.[1]

2. Waste Segregation and Collection:

Solid Waste: Collect solid sesamolinol waste, including contaminated items such as gloves,

weighing papers, and pipette tips, in a designated, clearly labeled hazardous waste

container. The container should be puncture-proof and compatible with the waste.[1]

Liquid Waste: If sesamolinol is in a solvent, collect the solution in a separate, sealed, and

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatibility is confirmed. Crucially, do not discard any sesamolinol waste down the sink

drain.[1]

3. Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Sesamolinol," and any other components of the waste stream (e.g., solvents).[1]

4. Storage: Store the sealed waste container in a designated, well-ventilated, and cool

secondary containment area away from incompatible materials.[1]
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5. Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Follow all local, state, and federal regulations for hazardous waste disposal.

6. Spill Management: In the event of a small spill, absorb the material with an inert absorbent

(e.g., vermiculite, sand). Carefully sweep or scoop the absorbed material into the designated

hazardous waste container. For larger spills, evacuate the area and follow your institution's

emergency spill response procedures.[1]

Disposal Procedure Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of sesamolinol.
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Sesamolinol Disposal Workflow
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Caption: Workflow for the proper disposal of sesamolinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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